Cas no 521313-45-1 (8-bromo-5-methoxyisoquinoline)

8-Bromo-5-methoxyisoquinoline is a halogenated isoquinoline derivative with significant utility in organic synthesis and pharmaceutical research. The bromine substituent at the 8-position enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex heterocyclic frameworks. The methoxy group at the 5-position contributes to electronic modulation, influencing both reactivity and binding properties in medicinal chemistry applications. This compound serves as a versatile intermediate in the development of bioactive molecules, particularly in kinase inhibitor and CNS-targeted drug discovery. Its stability under standard handling conditions and well-defined synthetic route make it a reliable building block for advanced chemical transformations.

8-bromo-5-methoxyisoquinoline structure

Product Name:8-bromo-5-methoxyisoquinoline

CAS No:521313-45-1

MF:C₁₀H₈BrNO

MW:238.08062171936

MDL:MFCD22414512

CID:1575606

PubChem ID:69446346

Update Time:2025-05-28

8-bromo-5-methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

- Isoquinoline, 8-bromo-5-methoxy-
- 8-bromo-5-methoxyisoquinoline
- SCHEMBL5449879
- XHGUNYMDWPMTEN-UHFFFAOYSA-N
- EN300-258014
- AS-43556
- Z1504676752
- CS-W018379
- MFCD22414512
- AKOS022880263
- 5-Methoxy-8-bromo-isoquinoline
- 8-Bromo-5-methoxy-isoquinoline
- DB-170519
- 521313-45-1
- WVA31345
- MDL： MFCD22414512
- Inchi： 1S/C10H8BrNO/c1-13-10-3-2-9(11)8-6-12-5-4-7(8)10/h2-6H,1H3
- InChI Key： XHGUNYMDWPMTEN-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C2C=CN=CC=21)OC

Computed Properties

Exact Mass: 236.97894
Monoisotopic Mass: 236.97893g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 22.1Å²

Experimental Properties

PSA: 22.12

8-bromo-5-methoxyisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB490171-250 mg	8-Bromo-5-methoxyisoquinoline; .	521313-45-1		250mg	€859.00	2023-06-15
abcr	AB490171-1 g	8-Bromo-5-methoxyisoquinoline; .	521313-45-1		1g	€1660.00	2023-06-15
Chemenu	CM425039-100mg	8-bromo-5-methoxyisoquinoline	521313-45-1	95%+	100mg	$328	2024-07-15
Chemenu	CM425039-250mg	8-bromo-5-methoxyisoquinoline	521313-45-1	95%+	250mg	$546	2024-07-15
Chemenu	CM425039-1g	8-bromo-5-methoxyisoquinoline	521313-45-1	95%+	1g	$1364	2024-07-15
abcr	AB490171-250mg	8-Bromo-5-methoxyisoquinoline; .	521313-45-1		250mg	€859.00	2025-04-18
abcr	AB490171-1g	8-Bromo-5-methoxyisoquinoline; .	521313-45-1		1g	€1660.00	2025-04-18
Enamine	EN300-258014-0.05g	8-bromo-5-methoxyisoquinoline	521313-45-1	95%	0.05g	$259.0	2024-06-18
Enamine	EN300-258014-0.1g	8-bromo-5-methoxyisoquinoline	521313-45-1	95%	0.1g	$386.0	2024-06-18
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